![molecular formula C22H23N7O2 B2595718 N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide CAS No. 1172873-64-1](/img/structure/B2595718.png)
N-(3-methyl-1-(4-oxo-1-(p-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide
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Overview
Description
Molecular Structure Analysis
The molecular formula of this compound is C~20~H~21~N~5~O~2~ . It contains a fused pyrazolo[3,4-d]pyrimidine ring system, a tolyl group, and a cyclopentanecarboxamide substituent. The detailed three-dimensional arrangement of atoms can be visualized using X-ray crystallography or computational methods .
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Rahmouni et al. (2016) described the synthesis of novel pyrazolopyrimidines derivatives demonstrating anticancer and anti-5-lipoxygenase activities, indicating potential therapeutic applications in cancer treatment and inflammatory diseases. The structure-activity relationship (SAR) was explored, suggesting the importance of specific substitutions for biological activity (Rahmouni et al., 2016).
Anticancer Properties
Elzahabi et al. (2018) synthesized substituted pyrido[2,3-d]pyrimidines and evaluated their in vitro anticancer activity against various cancer cell lines. One compound in particular showed strong potency relative to doxorubicin, a standard chemotherapy drug, highlighting the potential of pyrazolo[3,4-d]pyrimidine derivatives in cancer therapy (Elzahabi et al., 2018).
Antimicrobial and Antifungal Activities
Several studies have focused on the antimicrobial and antifungal properties of pyrazolo[3,4-d]pyrimidine derivatives. For instance, Deohate and Palaspagar (2020) investigated the insecticidal and antibacterial potential of pyrimidine linked pyrazole heterocyclics, indicating their potential in addressing agricultural pests and bacterial infections (Deohate & Palaspagar, 2020). Vicentini et al. (2007) also demonstrated the growth-inhibitory effects of synthetic pyrazole derivatives on phytopathogenic fungi, suggesting applications in plant pathology and crop protection (Vicentini et al., 2007).
Mechanism of Action
The proposed mechanism of action involves inhibiting endoplasmic reticulum (ER) stress, apoptosis, and the NF-kB inflammatory pathway. By reducing ER stress and apoptosis, it may protect neuronal cells from damage. Additionally, its interaction with active residues of ATF4 and NF-kB proteins suggests modulation of inflammatory responses .
Properties
IUPAC Name |
N-[5-methyl-2-[1-(4-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N7O2/c1-13-7-9-16(10-8-13)28-19-17(12-23-28)21(31)26-22(25-19)29-18(11-14(2)27-29)24-20(30)15-5-3-4-6-15/h7-12,15H,3-6H2,1-2H3,(H,24,30)(H,25,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKJFYOGVDDRUSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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